2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate

• CAS No.: 76777-29-2
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• IUPAC Name: oxalic acid;9-prop-2-enyl-9-azatricyclo[6.4.1.02,7]trideca-2,4,6-triene
• InChI: InChI=1S/C15H19N.C2H2O4/c1-2-9-16-10-5-6-12-11-15(16)14-8-4-3-7-13(12)14;3-1(4)2(5)6/h2-4,7-8,12,15H,1,5-6,9-11H2;(H,3,4)(H,5,6)
• InChI Key: ZNWBKHREHMOZPR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCCC2CC1C3=CC=CC=C23.C(=O)(C(=O)O)O

Description

2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate is a heterocyclic compound with the molecular formula C17H21NO4 and a molecular weight of 303.353 g/mol . This compound is known for its unique structure, which includes a methano-bridged benzazocine ring system. It has various applications in scientific research, particularly in the fields of chemistry and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate typically involves multiple stepsThe reaction conditions often include the use of catalysts and specific temperature controls to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for research and application .

Chemical Reactions Analysis

Types of Reactions

2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions often involve hydrogenation using catalysts like palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur, where the allyl group can be replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas with palladium on carbon.

Nucleophiles: Various nucleophiles depending on the desired substitution product.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo-derivatives, while reduction can produce fully saturated compounds .

Scientific Research Applications

2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including analgesic and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate involves its interaction with specific molecular targets. It may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1,2,3,4,5,6-Hexahydro-3,6-dimethyl-2,6-benzazocine: Similar core structure but different substituents.

2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine: Similar structure without the oxalate group.

Uniqueness

2-Allyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate is unique due to its specific substitution pattern and the presence of the oxalate group, which can influence its reactivity and interactions with other molecules .